Cas no 3242-87-3 (1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one)
3242-87-3 structure
Product Name:1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one
CAS No:3242-87-3
Molecular Formula:C13H16O
Molecular Weight:188.265543937683
MDL:MFCD21984826
CID:4646070
PubChem ID:70153670
1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one Properties
Names and Identifiers
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- 1-(5,6,7,8-tetrahydronaphthalen-2-yl)propan-2-one
- 1-(5,6,7,8-Tetrahydro-2-naphthyl)-2-propanon
-
- MDL： MFCD21984826
- InChIKey： AOQRNLHAOYRVNA-UHFFFAOYSA-N
- Inchi： 1S/C13H16O/c1-10(14)8-11-6-7-12-4-2-3-5-13(12)9-11/h6-7,9H,2-5,8H2,1H3
- SMILES： O=C(C)CC1C=CC2=C(C=1)CCCC2
Computed Properties
- Exact Mass: 188.120115130g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 188.120115130g/mol
- Heavy Atom Count: 14
- Complexity: 209
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1
1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01B5LV-50mg |
1-(5,6,7,8-tetrahydronaphthalen-2-yl)propan-2-one |
3242-87-3 | 95% | 50mg |
$120.00 | 2025-03-19 | |
| A2B Chem LLC | AV99299-50mg |
1-(5,6,7,8-tetrahydronaphthalen-2-yl)propan-2-one |
3242-87-3 | 95% | 50mg |
$115.00 | 2024-04-20 | |
| Aaron | AR01B5U7-50mg |
1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one |
3242-87-3 | 95% | 50mg |
$130.00 | 2025-02-09 | |
| Ambeed | A862669-1g |
1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one |
3242-87-3 | 95% | 1g |
$471.0 | 2024-04-20 | |
| Enamine | EN300-299329-0.05g |
1-(5,6,7,8-tetrahydronaphthalen-2-yl)propan-2-one |
3242-87-3 | 95.0% | 0.05g |
$76.0 | 2025-03-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00879986-1g |
1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one |
3242-87-3 | 95% | 1g |
￥3526.0 |
1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one Related Literature
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Fengjiao Li,Yun Wu,Saizhi Wu,Jingyu Zhu,Gaihua Zhang,Lianwen Yuan,Yong Zeng,Zhonghua Liu Mol. Omics, 2022,18, 754-764
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Xiaozhou Huang,Rui Wang,Cen Zhou,Rong Gao,Haowen Zhang,Ying Zheng,Xiao Zhang Org. Chem. Front., 2021,8, 5454-5459
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Yani Zhao,Marek Cieplak Phys. Chem. Chem. Phys., 2017,19, 25197-25206
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Daniel Szunyogh,Thomas Day Goodacre,Lia Formenti,Alexander Gottberg,Evan Kallenberg,Ildikó Kálomista,Flemming H. Larsen,Jens Lassen,C. D. Philip Levy,Ruohong Li,Gerald D. Morris,Stavroula Pallada,Matthew R. Pearson,Stephan P. A. Sauer,Paul Schaffer,Peter W. Thulstrup,Lars Hemmingsen,Monika Stachura Dalton Trans., 2018,47, 14431-14435
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Adrián Varela-Álvarez,Djamaladdin G. Musaev Chem. Sci., 2013,4, 3758-3764
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Yi Han,Yi Xu,Yuan Liu,Qi Wang,Zhijian Zhang,Zhangyu Wang J. Mater. Chem. A, 2013,1, 10228-10233
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Atefeh Taheri Dalton Trans., 2014,43, 17856-17863
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9. Front cover
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Fatimah Alahmari,Somnath Dey,Abdul-Hamid Emwas,Bambar Davaasuren,Alexander Rothenberger New J. Chem., 2019,43, 10814-10820
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3242-87-3)1-(5,6,7,8-Tetrahydronaphthalen-2-yl)propan-2-one
Purity:99%
Quantity:1g
Price($):424.0